Cas no 649568-26-3 (4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one)

• Product Name: 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one
• CAS No: 649568-26-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD18815451
• CID: 500205
• PubChem ID: 298850
• Update Time: 2025-10-28

4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,4,5-dimethyl-5-phenyl-
• 2-Oxazolidinone,4,5-dimethyl-5-phenyl-(5CI)
• 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one
• EN300-263423
• AKOS027411581
• Z1216837324
• 649568-26-3
• NSC-171192
• 4,5-Dimethyl-5-phenyloxazolidin-2-one
• NSC171192

• MDL： MFCD18815451
• Inchi： 1S/C11H13NO2/c1-8-11(2,14-10(13)12-8)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,12,13)
• InChI Key： BMVOTYCYYDLWOF-UHFFFAOYSA-N
• SMILES： O1C(NC(C)C1(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one

Comprehensive Overview of 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one (CAS No. 649568-26-3)

4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one (CAS No. 649568-26-3) is a specialized organic compound belonging to the oxazolidinone class, a group of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound features a unique structural framework combining a phenyl ring and dimethyl substituents on the oxazolidinone core, which contributes to its distinct chemical and physical properties. Researchers and industries are increasingly interested in this molecule due to its potential as a chiral auxiliary, intermediate, or functional material.

The growing demand for oxazolidinone derivatives in asymmetric synthesis and drug development has spotlighted compounds like 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one. Its structural versatility allows it to act as a building block for designing bioactive molecules, aligning with trends in green chemistry and sustainable synthesis. Users searching for "CAS 649568-26-3 applications" or "oxazolidinone synthesis methods" often seek insights into its reactivity, stability, and scalability—topics this article addresses in detail.

From a synthetic perspective, 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one can be prepared via cyclization reactions involving phenyl-substituted precursors or through catalytic asymmetric routes. Its chiral environment makes it valuable for enantioselective transformations, a hot topic in modern organic chemistry. Recent publications highlight its utility in constructing complex natural products and APIs (Active Pharmaceutical Ingredients), resonating with queries like "chiral auxiliaries 2024" or "non-toxic oxazolidinones."

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Future prospects for 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one include explorations in catalysis and bioconjugation, areas gaining traction in peer-reviewed journals. As industries prioritize cost-effective chiral reagents, this compound’s scalability and modular synthesis routes position it as a candidate for broader adoption. Searches like "emerging heterocycles in pharma" reflect this trajectory.

In summary, 4,5-dimethyl-5-phenyl-1,3-oxazolidin-2-one (CAS No. 649568-26-3) exemplifies the intersection of innovation and utility in organic chemistry. Its multifaceted roles—from enabling asymmetric synthesis to enabling sustainable materials—answer pressing industry questions while adhering to safety and regulatory standards. This aligns with SEO-driven queries and reinforces its relevance in contemporary research landscapes.